Cas no 1955514-87-0 (1-(3,4-dimethoxyphenyl)methyl-3-methyl-1H-pyrazol-5-amine hydrochloride)

• Product Name: 1-(3,4-dimethoxyphenyl)methyl-3-methyl-1H-pyrazol-5-amine hydrochloride
• CAS No: 1955514-87-0
• MF: C₁₃H₁₈ClN₃O₂
• MW: 283.753921985626
• MDL: MFCD29051081
• CID: 5238285
• PubChem ID: 90489700
• Update Time: 2026-03-08

1-(3,4-dimethoxyphenyl)methyl-3-methyl-1H-pyrazol-5-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[(3,4-dimethoxyphenyl)methyl]-3-methyl-1H-pyrazol-5-amine hydrochloride
• 1-(3,4-dimethoxyphenyl)methyl-3-methyl-1H-pyrazol-5-amine hydrochloride

• MDL： MFCD29051081
• Inchi： 1S/C13H17N3O2.ClH/c1-9-6-13(14)16(15-9)8-10-4-5-11(17-2)12(7-10)18-3;/h4-7H,8,14H2,1-3H3;1H
• InChI Key： KROBUIFFINMRBS-UHFFFAOYSA-N
• SMILES： C(N1N=C(C)C=C1N)C1C=CC(OC)=C(OC)C=1.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 1-(3,4-dimethoxyphenyl)methyl-3-methyl-1H-pyrazol-5-amine hydrochloride

Comprehensive Overview of 1-(3,4-dimethoxyphenyl)methyl-3-methyl-1H-pyrazol-5-amine hydrochloride (CAS No. 1955514-87-0)

The compound 1-(3,4-dimethoxyphenyl)methyl-3-methyl-1H-pyrazol-5-amine hydrochloride (CAS No. 1955514-87-0) is a specialized chemical entity gaining attention in pharmaceutical and biochemical research. Its unique structure, featuring a dimethoxyphenyl group and a pyrazol-5-amine core, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific enzymes or receptors, which aligns with current trends in precision medicine and personalized therapeutics.

In recent years, the demand for novel small-molecule inhibitors and modulators has surged, driven by advancements in high-throughput screening and computational drug design. This compound's hydrochloride salt form enhances its solubility, a critical factor for bioavailability in preclinical studies. Its CAS No. 1955514-87-0 serves as a unique identifier, ensuring accurate tracking in global chemical databases and regulatory submissions. The integration of AI-driven drug discovery tools has further accelerated the exploration of such compounds, with platforms like AlphaFold and virtual screening algorithms aiding in target identification.

The 1-(3,4-dimethoxyphenyl)methyl moiety is notable for its potential role in central nervous system (CNS) drug development, a hot topic in 2024 due to rising interest in neurodegenerative diseases. Meanwhile, the 3-methyl-1H-pyrazol-5-amine segment is frequently studied for its heterocyclic properties, which are pivotal in designing kinase inhibitors and GPCR ligands. These attributes make the compound a versatile candidate for addressing unmet medical needs, such as neuroinflammation or metabolic disorders.

From a synthetic chemistry perspective, the preparation of 1-(3,4-dimethoxyphenyl)methyl-3-methyl-1H-pyrazol-5-amine hydrochloride involves multi-step organic reactions, including reductive amination and salt formation. Its purity and stability are rigorously validated using HPLC, NMR, and mass spectrometry, ensuring compliance with Good Laboratory Practice (GLP) standards. The compound's logP and pKa values are also critical parameters for researchers optimizing ADME (Absorption, Distribution, Metabolism, Excretion) profiles.

As the scientific community shifts toward green chemistry and sustainable synthesis, this compound's derivatives are being explored for eco-friendly catalytic processes. Additionally, its relevance in proteomics and transcriptomics studies highlights its cross-disciplinary utility. With the rise of biologics and antibody-drug conjugates (ADCs), small molecules like CAS No. 1955514-87-0 remain indispensable as linker molecules or payloads.

In conclusion, 1-(3,4-dimethoxyphenyl)methyl-3-methyl-1H-pyrazol-5-amine hydrochloride exemplifies the intersection of traditional medicinal chemistry and cutting-edge technology. Its structural features and pharmacological potential position it as a promising candidate for future therapeutics, resonating with contemporary research priorities such as drug repurposing and multi-target therapies.